5H-indeno[5,6-d][1,3]dioxole

• CAS RN: 267-28-7
• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 5H-cyclopenta[f][1,3]benzodioxole
• InChI: InChI=1S/C10H8O2/c1-2-7-4-9-10(12-6-11-9)5-8(7)3-1/h1-2,4-5H,3,6H2
• InChI Key: VYGXJZFJKGPAFE-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2=CC3=C(C=C21)OCO3

Description

5H-indeno[5,6-d][1,3]dioxole is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10.8 g of 1-hydroxy-5,6-methylenedioxyindane and 15 ml of acetic acid in 100 ml of toluene was heated under reflux for 4 h. Water and a small amount of potassium carbonate were added to the reaction mixture. After extraction with ethyl acetate, the organic layer was washed with water and an aqueous common salt solution and dried over magnesium sulfate. The solvent was distilled off and the residue was treated according to silica gel column chromatography (chloroform/hexane=1:3) to obtain 9.0 g of the intended compound in the form of colorless crystals.